Cas no 2098136-96-8 (3-(Aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide)

• Product Name: 3-(Aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
• CAS No: 2098136-96-8
• MF: C₁₁H₁₇N₃O₂S
• MW: 255.336580991745
• CID: 4774854
• Update Time: 2025-06-22

3-(Aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide
• [2-(cyclopropylmethyl)-5,5-dioxo-6,7-dihydro-4H-thiopyrano[4,3-c]pyrazol-3-yl]methanamine
• 3-(Aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide

• Inchi： 1S/C11H17N3O2S/c12-5-11-9-7-17(15,16)4-3-10(9)13-14(11)6-8-1-2-8/h8H,1-7,12H2
• InChI Key： RMVZVWHLUZGQLB-UHFFFAOYSA-N
• SMILES： S1(CCC2C(C1)=C(CN)N(CC1CC1)N=2)(=O)=O

Computed Properties

• Exact Mass: 255.10414797 g/mol
• Monoisotopic Mass: 255.10414797 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 255.34
• XLogP3: -1
• Topological Polar Surface Area: 86.4

Additional information on 3-(Aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide

Introduction to 3-(Aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide (CAS No. 2098136-96-8)

The compound 3-(Aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide, identified by its CAS number 2098136-96-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule combines a thiopyranopyrazole core with functional groups that enhance its pharmacological potential. The presence of an aminomethyl substituent and a cyclopropylmethyl group introduces unique structural and electronic properties, making it a promising candidate for further investigation in drug discovery.

Recent studies have highlighted the importance of thiopyranopyrazole derivatives in medicinal chemistry due to their diverse biological activities. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The 5,5-dioxide moiety further modifies the molecule's reactivity and stability, making it an intriguing subject for synthetic and pharmacological exploration.

The structural features of 3-(Aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide contribute to its potential as a pharmacophore. The aminomethyl group serves as a hydrogen bond acceptor and donor, facilitating interactions with biological targets such as enzymes and receptors. Meanwhile, the cyclopropylmethyl substituent enhances lipophilicity and metabolic stability, which are critical factors in drug design. These characteristics make the compound a valuable scaffold for developing novel therapeutics.

In the context of contemporary research, this compound aligns with the growing interest in multitargeted drugs that can modulate multiple biological pathways simultaneously. The thiopyranopyrazole scaffold has been reported to exhibit interactions with various enzymes and receptors involved in disease mechanisms. For instance, derivatives of this class have shown inhibitory activity against kinases and other enzymes implicated in cancer progression. The aminomethyl and cyclopropylmethyl groups may further refine these interactions by optimizing binding affinity and selectivity.

Advances in computational chemistry have enabled the rapid screening of such compounds for potential biological activity. Molecular modeling studies suggest that 3-(Aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide may interact with target proteins through multiple binding modes. This flexibility could be advantageous in developing drugs that require sustained binding or resistance to metabolic degradation.

The synthesis of this compound involves sophisticated organic transformations that highlight the ingenuity of modern synthetic chemistry. The integration of the thiopyranopyrazole core with the aminomethyl and cyclopropylmethyl groups requires precise control over reaction conditions to ensure high yield and purity. Recent methodologies have focused on green chemistry principles to minimize waste and improve sustainability in the synthesis process.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds like 3-(Aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5,5-dioxide. Initial findings from cell-based assays indicate promising activity against several disease models. However， further research is needed to fully characterize its pharmacokinetic properties and potential side effects. Collaborative efforts between synthetic chemists and biologists are crucial for translating these findings into clinical applications.

The development of new therapeutic agents is often hindered by challenges such as poor solubility or bioavailability. The structural features of this compound offer opportunities to address these issues through chemical modifications or formulation strategies. For example， the introduction of polar functional groups can enhance solubility， while prodrugs can improve absorption and distribution in vivo.

Future directions in research may explore derivatization strategies to optimize the pharmacological profile of 3-(Aminomethyl)-2-(cyclopropylmethyl)-2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazole 5，5-dioxide。 By systematically modifying substituents or altering the core structure， researchers can identify analogs with enhanced potency or reduced toxicity。 High-throughput screening techniques will play a pivotal role in accelerating this process by rapidly evaluating large libraries of compounds.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new molecules are designed and tested。 AI-driven platforms can predict biological activity with remarkable accuracy， reducing the time and cost associated with traditional screening methods。 As such， AI tools are increasingly being employed to identify promising candidates like 3-(Aminomethyl)-2-(cyclopropylmethyl)-2，4，6，7-tetrahydrothiopyrano[4，3-c]pyrazole 5，5-dioxide for further investigation。

In conclusion， 3-(Aminomethyl)-2-(cyclopropylmethyl)-2，4，6，7-tetrahydrothiopyrano[4，3-c]pyrazole 5，5-dioxide (CAS No. 2098136-96-8) represents a compelling example of how structural innovation can lead to novel therapeutic agents。 Its unique combination of functional groups positions it as a valuable scaffold for drug development。 With ongoing research aimed at optimizing its pharmacological properties， this compound holds significant promise for addressing unmet medical needs in various therapeutic areas。